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Introduction

Galanin is a neuropeptide widely distributed in the central and peripheral nervous systems,
implicated in a variety of physiological processes including feeding, cognition, and pain
modulation.[1] Its effects are mediated through three G-protein coupled receptor subtypes:
GalR1, GalR2, and GalR3.[1] Galanin (1-13)-spantide I, also known as C7, is a chimeric
peptide antagonist of galanin receptors.[2][3] It is composed of the N-terminal fragment of
galanin (amino acids 1-13) linked to spantide, a substance P receptor antagonist.[3] This
antagonist has a high affinity for galanin receptors and is a valuable tool for investigating the
physiological roles of endogenous galanin and for the development of therapeutics targeting
the galaninergic system.[2][3]

These application notes provide detailed protocols for the intracerebroventricular (ICV) injection
of Galanin (1-13)-spantide | in rodent models, along with a summary of its effects and the
underlying signaling pathways.
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The following tables summarize the binding affinities and in vivo effects of Galanin (1-13)-

spantide .

Table 1: Binding Affinity of Galanin (1-13)-spantide I

Binding Assay

Ligand Receptor/Tissue Value (nM)
Parameter
Galanin (1-13)- Rat Hypothalamic
, IC50 0.2[2]
spantide | (C7) Membranes
Galanin (1-13)- Spinal Galanin
_ Kd 1.16[3]
spantide | (C7) Receptor
Porcine Galanin (1- Rat Hypothalamic
IC50 0.8[2]

29)

Membranes

IC50: Half-maximal inhibitory concentration; Kd: Dissociation constant.

Table 2: In Vivo Effects of Intracerebroventricular Galanin (1-13)-spantide | on Feeding

Behavior in Rats

Treatment Dose (nmol, ICV) Effect Observation
Stimulates
] ) ) consumption of
Galanin Varies Increased food intake

palatable food in

satiated rats.[2]

Galanin (1-13)-
spantide | (C7)

Equimolar to or less
than active doses of

galanin

Inhibition of galanin-

induced feeding

Significantly blocks
the orexigenic effect

of galanin.[2][4]

Galanin (1-13)-
spantide | (C7)

Doses that inhibit
galanin-induced

feeding

No effect on fasting-

induced feeding

Does not alter normal
feeding behavior in

hungry animals.[2]

Experimental Protocols
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Protocol 1: Intracerebroventricular (ICV) Cannula
Implantation in Rats

This protocol describes the stereotaxic surgical procedure for implanting a guide cannula into
the lateral ventricle of a rat for subsequent microinjections.

Materials:

Male Sprague-Dawley or Wistar rats (250-350 Q)
 Stereotaxic apparatus

e Anesthesia (e.g., isoflurane, ketamine/xylazine cocktail)

e Surgical instruments (scalpel, forceps, hemostats, dental drill)
e Guide cannula (22-gauge) and dummy cannula

» Stainless steel anchor screws

o Dental cement

¢ Antiseptic solution (e.g., povidone-iodine)

o Local anesthetic (e.g., bupivacaine)

o Analgesics for post-operative care

e Warming pad

Procedure:

o Anesthesia and Stereotaxic Surgery:

o Anesthetize the rat using the chosen anesthetic regimen.

o Once the rat is deeply anesthetized (confirmed by absence of pedal reflex), place it in the
stereotaxic apparatus.
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o Shave the scalp and clean the surgical area with an antiseptic solution.

o Apply a local anesthetic to the scalp.

Surgical Incision and Skull Exposure:

o Make a midline incision on the scalp to expose the skull.

o Retract the skin and periosteum to clearly visualize the bregma and lambda landmarks.

o Clean and dry the skull surface.

Cannula Implantation:

o

Identify the target coordinates for the lateral ventricle relative to bregma. A common
coordinate for rats is: Anteroposterior (AP): -0.8 mm, Mediolateral (ML): £1.5 mm.

o

Using a dental drill, create a small burr hole at the target coordinates.

[¢]

Drill 2-3 additional holes for the anchor screws, avoiding major blood vessels. Insert the
jeweler's screws.

[¢]

Slowly lower the guide cannula through the burr hole to the target dorsoventral (DV)
coordinate (typically -3.5 mm from the skull surface).

Securing the Cannula:

o Apply dental cement around the base of the cannula and the anchor screws to secure the
implant to the skull.

o Allow the cement to fully harden.

o Insert a dummy cannula into the guide cannula to maintain patency and prevent infection.

Post-operative Care:

o Remove the rat from the stereotaxic frame and allow it to recover on a warming pad.

o Administer a post-operative analgesic as prescribed.
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o House the rats individually to prevent damage to the implant.

o Allow a recovery period of at least one week before commencing ICV injection
experiments.

Protocol 2: Intracerebroventricular (ICV) Injection of
Galanin (1-13)-spantide |

This protocol details the procedure for injecting Galanin (1-13)-spantide I into the lateral
ventricle of a cannulated rat.

Materials:

o Cannulated rat

» Galanin (1-13)-spantide |

« Sterile vehicle (e.g., artificial cerebrospinal fluid or sterile saline)

e Microinjection pump

« Internal cannula (injector) that extends slightly beyond the guide cannula
e PES5O0 tubing

e Hamilton syringe (10 L)

Procedure:

» Solution Preparation:

o On the day of the experiment, dissolve Galanin (1-13)-spantide I in the sterile vehicle to
the desired concentration.

« Injection Procedure:

o Gently restrain the rat.
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[e]

Remove the dummy cannula from the guide cannula.

(¢]

Connect the internal cannula to the Hamilton syringe via PE50 tubing and fill with the
Galanin (1-13)-spantide | solution, ensuring no air bubbles are present.

o

Carefully insert the internal cannula into the guide cannula until it is fully seated.

[¢]

Infuse the desired volume (typically 1-5 pL for rats) slowly over 1-2 minutes using the
microinjection pump.

e Post-injection:

o After the infusion is complete, leave the internal cannula in place for an additional minute
to allow for diffusion and prevent backflow.

o Slowly withdraw the internal cannula and replace it with the dummy cannula.

o Return the rat to its home cage or experimental arena for behavioral observation.

Visualization of Signhaling Pathways and Workflows

Galanin Receptor Signaling and Antagonism by Galanin
(1-13)-spantide |

Galanin receptors (GalR1, GalR2, and GalR3) are G-protein coupled receptors that activate
distinct downstream signaling cascades. Galanin (1-13)-spantide | acts as a competitive
antagonist, binding to these receptors and preventing the signal transduction initiated by
endogenous galanin.
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Extracellular Space

Galanin (1-13)-spantide |

Plasma Membrane
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Intracellular Space

1IP3&DAG ) :

© 2025 BenchChem. All rights reserved.

7/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13840046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation Phase

in Rats

v

Post-operative Recovery
(= 1 week)

CCV Cannula Implantation

Experimehtal Phase

Habituation to
Test Environment

ICV Injection:
1. Vehicle
2. Galanin (Agonist)
3. Antagonist + Galanin
4. Antagonist alone

Presentation of
Palatable Food

Monitor & Record
Food Consumption

Data Alnalysis
Quantify Food Intake
for each group

Statistical Analysis
(e.g., ANOVA)

Compare treatment groups to

determine antagonist effect

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b13840046?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13840046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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